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Compound of Interest

Compound Name: 2,3-Difluorobenzoyl chloride

Cat. No.: B099610 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 2,3-Difluorobenzoyl chloride (CAS No. 18355-73-2). Adherence to these guidelines

is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety Information
2,3-Difluorobenzoyl chloride is a corrosive liquid that can cause severe skin burns and eye

damage.[1] It is also a respiratory irritant and is sensitive to moisture.[1] Due to its hazardous

nature, it must be handled with appropriate personal protective equipment in a well-ventilated

area.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the most critical factors in safely handling 2,3-
Difluorobenzoyl chloride. The following table summarizes the recommended PPE.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles and a

full-face shield (minimum 8

inches). Must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[2]

[3]

To protect against severe eye

damage from splashes and

corrosive vapors.

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

Gloves must be inspected for

integrity before each use.[4][5]

To prevent skin contact, which

can result in severe burns.[1]

Double gloving is

recommended.

Body Protection

A chemical-resistant lab coat

or a complete chemical-

protective suit.[4]

To protect the body from

accidental splashes and

contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a cartridge

suitable for organic vapors and

acid gases is required if

working outside of a fume

hood or if exposure limits are

exceeded.[1]

To prevent inhalation of

corrosive vapors that can

damage the respiratory tract.

[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 2,3-Difluorobenzoyl chloride. The

following protocol outlines the necessary steps from preparation to disposal.

Preparation and Engineering Controls
Ventilation: All work with 2,3-Difluorobenzoyl chloride must be conducted in a properly

functioning chemical fume hood.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.
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Spill Kit: Have a spill kit specifically for acid chlorides readily available. This should include

an inert absorbent material like sand, Oil-Dri, or vermiculite, and a container for waste. Do

not use water or sodium bicarbonate for spills.[6][7]

Handling
Personal Protective Equipment: Don all required PPE as detailed in the table above before

handling the chemical.

Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to

avoid splashing. Use tools and equipment made of compatible materials.

Container Management: Keep the container tightly closed when not in use to prevent

exposure to moisture and atmospheric humidity, with which it can react.[1]

Personal Hygiene: Avoid direct contact with skin, eyes, and clothing. After handling, wash

hands and any exposed skin thoroughly with soap and water.

Disposal Plan
The disposal of 2,3-Difluorobenzoyl chloride and any contaminated materials must be

handled as hazardous waste.

Waste Collection: Collect all waste, including empty containers and contaminated spill

cleanup materials, in a designated, properly labeled, and sealed container.

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

professional waste disposal service.[1] Contact your institution's Environmental Health and

Safety (EHS) department for guidance and to schedule a pickup.

Container Disposal: Contaminated packaging should be disposed of in the same manner as

the chemical itself.[1] Do not attempt to clean or reuse the containers.

Emergency Procedures: Spill Response
In the event of a spill, follow these steps immediately:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.
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Alert: Notify others in the vicinity of the spill.

Ventilate: Ensure the fume hood is operating at maximum capacity.

Assess: If the spill is large or you are not comfortable cleaning it up, contact your institution's

EHS department or emergency response team.

Contain (for minor spills):

Don the appropriate PPE, including respiratory protection.

Cover the spill with an inert absorbent material such as sand, Oil-Dri, or vermiculite,

starting from the outside and working inwards to prevent spreading.[7]

Do not use water or sodium bicarbonate.[6]

Collect: Carefully sweep or scoop the absorbed material into a designated, labeled container

for hazardous waste.

Decontaminate: Wipe the spill area with a dry cloth or paper towel.

Dispose: Dispose of all cleanup materials as hazardous waste.

Below is a logical workflow for handling a chemical spill of 2,3-Difluorobenzoyl chloride.
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Workflow for 2,3-Difluorobenzoyl Chloride Spill Response
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Caption: Workflow for 2,3-Difluorobenzoyl Chloride Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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